ethyl 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-4-(2-furyl)-2-phenyl-1,4-dihydro-3-pyridinecarboxylate

• IUPAC Name: ethyl 6-[2-(benzylamino)-2-oxoethyl]sulfanyl-5-cyano-4-(furan-2-yl)-2-phenyl-1,4-dihydropyridine-3-carboxylate
• InChI: InChI=1S/C28H25N3O4S/c1-2-34-28(33)25-24(22-14-9-15-35-22)21(16-29)27(31-26(25)20-12-7-4-8-13-20)36-18-23(32)30-17-19-10-5-3-6-11-19/h3-15,24,31H,2,17-18H2,1H3,(H,30,32)
• InChI Key: QXGNAZKSTUXCTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CO2)C#N)SCC(=O)NCC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H25N3O4S
• Molecular Weight: 499.6 g/mol

Description

Ethyl 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-4-(2-furyl)-2-phenyl-1,4-dihydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C28H25N3O4S and its molecular weight is 499.6 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-4-(2-furyl)-2-phenyl-1,4-dihydro-3-pyridinecarboxylate is 499.15657746 g/mol and the complexity rating of the compound is 909. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hydrogen-Bonded Supramolecular Structures

Research into related compounds such as ethyl 5-cyano-2,6-dimethyl-4-(5-nitro-2-furyl)-1,4-dihydropyridine-3-carboxylate has shown the formation of hydrogen-bonded supramolecular structures. These structures are significant for understanding the molecular assembly and design of novel materials with specific properties, indicating potential applications in materials science and nanotechnology Quesada et al., 2006.

Liquid Crystalline Compounds

The development of mesomorphic derivatives of similar compounds highlights their utility in creating liquid crystalline materials. These materials have applications ranging from displays to sensors, illustrating the versatility of ethyl 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-4-(2-furyl)-2-phenyl-1,4-dihydro-3-pyridinecarboxylate in advanced material design Karamysheva et al., 1981.

Crystal Structure Insights

Studies on the crystal structure of similar compounds provide valuable insights into their molecular configuration, intermolecular interactions, and stability. Such information is crucial for the development of pharmaceuticals and fine chemicals, suggesting potential research applications in these areas Sambyal et al., 2011.

Functionalized Tetrahydropyridines as Corrosion Inhibitors

Research into functionalized tetrahydropyridines has demonstrated their effectiveness as corrosion inhibitors for metals in acidic environments. This suggests potential industrial applications in protecting metal structures and components from corrosion, thereby extending their service life Haque et al., 2018.